Cas no 2229509-72-0 (6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2229509-72-0
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 6292899
• PubChem ID: 165674696
• Update Time: 2025-06-24

6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline
• EN300-1733938
• 2229509-72-0

• Inchi： 1S/C13H18F2N2/c1-17(2)12-9(5-6-10(14)11(12)15)13(16)7-3-4-8-13/h5-6H,3-4,7-8,16H2,1-2H3
• InChI Key： XEBIQUAKZONXDF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C1(CCCC1)N)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline

Introduction to 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline and its Significance in Modern Chemical Research

6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline, identified by its CAS number 2229509-72-0, represents a compound of considerable interest in the realm of pharmaceutical and chemical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluorine atoms and an amine group in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration.

The structural motif of 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline incorporates a cyclopentyl ring linked to an aniline derivative, with the addition of two fluorine substituents at the 2 and 3 positions. This configuration not only enhances the molecule's lipophilicity but also influences its interactions with biological targets. The N,N-dimethylation of the amine group further modulates its pharmacokinetic behavior, potentially improving metabolic stability and bioavailability.

In recent years, there has been a growing emphasis on the development of fluorinated aromatic compounds due to their enhanced binding affinity and metabolic resistance. Fluorinated amines, in particular, have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments. The incorporation of fluorine atoms into bioactive molecules often leads to improved pharmacological properties, such as increased binding affinity to enzymes and receptors. This has spurred significant research into synthesizing novel fluorinated derivatives like 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclopentyl group provides a rigid bicyclic core that can be modified to target specific biological pathways. Additionally, the presence of both electron-withdrawing (fluorine) and electron-donating (amine) groups allows for fine-tuning of the molecule's electronic properties. This balance is crucial for optimizing drug-receptor interactions and minimizing off-target effects.

Recent studies have highlighted the importance of amine-containing heterocycles in medicinal chemistry. These compounds have demonstrated efficacy in modulating various biological processes, including neurotransmitter receptor activity and enzyme inhibition. The cyclopentylamine moiety in 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline is particularly noteworthy, as it has been shown to exhibit favorable pharmacokinetic profiles in preclinical models. This has opened up new avenues for exploring its potential in treating neurological disorders and other conditions.

The synthesis of 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in fluorination techniques have made it increasingly feasible to incorporate fluorine into complex molecular frameworks with high selectivity. This has enabled researchers to explore more sophisticated derivatives of this compound with tailored pharmacological properties.

From a computational chemistry perspective, 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline offers a rich system for studying molecular interactions. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners for this compound using large databases of protein structures. These computational approaches have accelerated the discovery process by rapidly filtering out non-promising candidates based on predicted binding affinities.

The potential applications of 6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, such as organic electronics and liquid crystals. The ability to fine-tune its electronic properties through structural modifications opens up possibilities for developing novel functional materials with enhanced performance characteristics.

In conclusion,6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline (CAS no 2229509-72-0) represents a fascinating compound with significant potential in both pharmaceuticals and materials science. Its complex structure and diverse functional groups make it a versatile scaffold for drug discovery and material innovation. As research continues to uncover new applications for this molecule,6-(1-aminocyclopentyl)-2,3-difluoro-N,N-dimethylaniline is poised to play a crucial role in advancing our understanding of molecular interactions and developing next-generation therapeutics.